Cas no 1491067-02-7 (2-Ethynyl-1-fluoro-3-methoxybenzene)
1491067-02-7 structure
Product Name:2-Ethynyl-1-fluoro-3-methoxybenzene
CAS No:1491067-02-7
MF:C9H7FO
MW:150.149686098099
CID:5735354
PubChem ID:83808192
Update Time:2023-11-03
2-Ethynyl-1-fluoro-3-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL15391492
- EN300-1810977
- A1-21169
- 1491067-02-7
- 2-Ethynyl-1-fluoro-3-methoxybenzene
-
- Inchi： 1S/C9H7FO/c1-3-7-8(10)5-4-6-9(7)11-2/h1,4-6H,2H3
- InChI Key： LWKGWSYFWKBJDL-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1C#C)OC
Computed Properties
- Exact Mass: 150.048093005g/mol
- Monoisotopic Mass: 150.048093005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
2-Ethynyl-1-fluoro-3-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1810977-0.05g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1810977-0.1g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1810977-0.25g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1810977-0.5g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1810977-1.0g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1810977-2.5g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1810977-5.0g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 5g |
$2940.0 | 2023-06-01 | ||
| Enamine | EN300-1810977-10.0g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 10g |
$4360.0 | 2023-06-01 | ||
| Enamine | EN300-1810977-1g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1810977-5g |
2-ethynyl-1-fluoro-3-methoxybenzene |
1491067-02-7 | 5g |
$2028.0 | 2023-09-19 |
2-Ethynyl-1-fluoro-3-methoxybenzene Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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